3-(2-Hydroxy-ethoxy)-7,8,9,10-tetrahydro-benzo[c]chromen-6-one
Overview
Description
The compound “3-(2-Hydroxy-ethoxy)-7,8,9,10-tetrahydro-benzo[c]chromen-6-one” is a derivative of the benzo[c]chromen-6-one family . It is a complex organic compound that could potentially have various applications in the field of medicinal chemistry .
Molecular Structure Analysis
The molecular structure of benzo[c]chromen-6-one derivatives is characterized by a chromen-6-one core, which is a significant structural entity that belongs to the class of oxygen-containing heterocycles . The specific structure of “3-(2-Hydroxy-ethoxy)-7,8,9,10-tetrahydro-benzo[c]chromen-6-one” would include additional functional groups attached to this core .Scientific Research Applications
Comprehensive Analysis of SJ572710 Applications:
Inhibition of Disordered Proteins
SJ572710 has been identified as an inhibitor of the disordered protein, p27(Kip1), which plays a critical role in cell cycle regulation .
Phosphodiesterase (PDE) Inhibition
This compound has shown potential as an inhibitor of PDE2, with significant inhibitory activities reported (IC50 = 3.67 ± 0.47 μM), indicating its potential use in treating diseases related to cyclic nucleotide signaling .
Fluorescence Emission Spectra and Solvatochromic Effects
The compound’s structure allows for applications in fluorescence emission spectra, which can be useful in various analytical and diagnostic techniques .
Synthesis of Medicinal Compounds
The chroman-4-one framework, to which this compound belongs, is a significant structural entity in medicinal chemistry, with synthetic compounds exhibiting a broad variety of biological and pharmaceutical activities .
Synthesis of Coumarin Derivatives
It serves as a precursor in the synthesis of novel coumarin derivatives, which have diverse applications ranging from pharmaceuticals to materials science .
Mechanism of Action
Target of Action
SJ572710, also known as 3-(2-Hydroxy-ethoxy)-7,8,9,10-tetrahydro-benzo[c]chromen-6-one or 3-(2-hydroxyethoxy)-6H,7H,8H,9H,10H-cyclohexa[c]chromen-6-one, is an inhibitor of the disordered protein, p27(Kip1) . The p27(Kip1) protein plays a crucial role in cell cycle regulation by inhibiting cyclin-dependent kinases.
properties
IUPAC Name |
3-(2-hydroxyethoxy)-7,8,9,10-tetrahydrobenzo[c]chromen-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O4/c16-7-8-18-10-5-6-12-11-3-1-2-4-13(11)15(17)19-14(12)9-10/h5-6,9,16H,1-4,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHMKZMCRKPQRKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(C=C(C=C3)OCCO)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Hydroxy-ethoxy)-7,8,9,10-tetrahydro-benzo[c]chromen-6-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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